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Compound of Interest

Compound Name: Fenpipalone

Cat. No.: B1672527 Get Quote

An LC-MS/MS Protocol for the Detection of Fenspiride

This application note details a sensitive and rapid ultra-performance liquid chromatography-

tandem mass spectrometry (UPLC-MS/MS) method for the quantification of fenspiride in

human plasma. This protocol is intended for researchers, scientists, and drug development

professionals. It is important to note that the requested analyte "Fenpipalone" did not yield

specific results; however, it is highly probable that this was a misspelling of "Fenspiride," for

which a validated protocol is available and described herein.

Introduction
Fenspiride is a non-steroidal anti-inflammatory drug with bronchodilator and antisecretory

properties. Accurate and reliable quantification of fenspiride in biological matrices is crucial for

pharmacokinetic studies and clinical monitoring. This protocol outlines a complete workflow

from sample preparation to data analysis, utilizing a simple protein precipitation extraction and

a rapid UPLC-MS/MS analysis.

Experimental Protocol
Materials and Reagents

Fenspiride reference standard

Bupivacaine (Internal Standard, IS)

Acetonitrile (HPLC grade)
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Formic acid (LC-MS grade)

Ultrapure water

Human plasma (blank)

Sample Preparation
A simple protein precipitation method is employed for the extraction of fenspiride and the

internal standard from human plasma.

Pipette 200 µL of human plasma into a microcentrifuge tube.

Add 20 µL of the internal standard working solution (Bupivacaine, 50 ng/mL).

Add 600 µL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 200 µL of the mobile phase.

Inject 10 µL of the reconstituted sample into the UPLC-MS/MS system.

Liquid Chromatography
Chromatographic separation is achieved using a UPLC system with a C18 column.
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Parameter Value

Column
ACQUITY UPLC® BEH C18 (50 mm × 2.1 mm,

1.7 µm)

Mobile Phase A 0.2% Formic acid in Water

Mobile Phase B 0.2% Formic acid in Acetonitrile

Flow Rate 0.4 mL/min

Gradient Program
A gradient mixture of acetonitrile and water

(both containing 0.2% formic acid) was used.[1]

Column Temperature 40°C

Autosampler Temp. 10°C

Injection Volume 10 µL

Run Time 1.2 min

Mass Spectrometry
A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source is

used for detection.

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Capillary Voltage 3.5 kV

Source Temperature 120°C

Desolvation Temp. 350°C

Desolvation Gas Flow 650 L/hr

Cone Gas Flow 50 L/hr
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MRM Transitions
The following MRM transitions were monitored for the analyte and the internal standard:

Compound Precursor Ion (m/z) Product Ion (m/z)

Fenspiride 261 105

Bupivacaine (IS) 289 140

Quantitative Data Summary
The method was validated for linearity, sensitivity, precision, accuracy, and recovery.[1]

Parameter Result

Linear Range 2 - 500 ng/mL

Lower Limit of Quantification (LLOQ) 2 ng/mL

Retention Time (Fenspiride) 0.64 min

Retention Time (Bupivacaine) 0.87 min

Within-run Precision (%RSD) < 9.5%

Between-run Precision (%RSD) < 9.5%

Accuracy 91.5% - 112.4%

Average Recovery 99.3% - 101.9%

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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